6-ethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-ethyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C24H26N4O4S2/c1-3-28-14-13-19-20(15-28)33-24(21(19)22(25)29)26-23(30)16-9-11-18(12-10-16)34(31,32)27(2)17-7-5-4-6-8-17/h4-12H,3,13-15H2,1-2H3,(H2,25,29)(H,26,30)
• InChI Key: OVSKCHZXTWGKID-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H26N4O4S2
• Molecular Weight: 498.6 g/mol

Description

6-ethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H26N4O4S2 and its molecular weight is 498.62. The purity is usually 95%.
BenchChem offers high-quality 6-ethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-ethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

Novel Pyrido and Thieno Pyrimidines Synthesis : Innovative methods have been developed for synthesizing novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds, highlighting the versatility of thieno[2,3-b]pyridine derivatives in creating fused polyheterocyclic systems. These compounds are significant for their potential applications in drug design and medicinal chemistry (E. A. Bakhite, A. Al‐Sehemi, & Yoichi M. A. Yamada, 2005).

Biological Evaluation and Mechanism of Action

Anticancer and Anti-5-lipoxygenase Agents : A series of novel derivatives have been synthesized for evaluation as anticancer and anti-5-lipoxygenase agents, highlighting the intersection of synthetic chemistry and therapeutic application. Such research underscores the potential of pyrimidine derivatives in developing new therapeutic agents (A. Rahmouni et al., 2016).

Antimicrobial Activities

New Pyridothienopyrimidines : The synthesis of new pyridothienopyrimidine derivatives and their evaluation for antimicrobial activities demonstrate the ongoing interest in developing novel compounds for combating microbial resistance. This area of research is crucial for addressing the global challenge of infectious diseases (E. A. Bakhite, A. Abdel-rahman, & E. A. Al-Taifi, 2004).